Cas no 731802-25-8 (3-(Propan-2-yloxy)methyl-1-benzofuran-2-carboxylic Acid)

• Product Name: 3-(Propan-2-yloxy)methyl-1-benzofuran-2-carboxylic Acid
• CAS No: 731802-25-8
• MF: C₁₃H₁₄O₄
• MW: 234.247864246368
• CID: 3106316
• PubChem ID: 3302763
• Update Time: 2025-04-21

3-(Propan-2-yloxy)methyl-1-benzofuran-2-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 3-(isopropoxymethyl)-1-benzofuran-2-carboxylic acid
• 3-(propan-2-yloxymethyl)-1-benzofuran-2-carboxylic acid
• AKOS000117130
• 3-[(propan-2-yloxy)methyl]-1-benzofuran-2-carboxylicacid
• 3-[(propan-2-yloxy)methyl]-1-benzofuran-2-carboxylic acid
• G21436
• Z56950519
• SR-01000048032
• 731802-25-8
• CS-0220676
• GEB80225
• SR-01000048032-1
• EN300-07264
• 3-(Propan-2-yloxy)methyl-1-benzofuran-2-carboxylic Acid

• Inchi： 1S/C13H14O4/c1-8(2)16-7-10-9-5-3-4-6-11(9)17-12(10)13(14)15/h3-6,8H,7H2,1-2H3,(H,14,15)
• InChI Key： IREYPHPPAJDVHT-UHFFFAOYSA-N
• SMILES： O(C(C)C)CC1=C(C(=O)O)OC2C=CC=CC1=2

Computed Properties

• Exact Mass: 234.089
• Monoisotopic Mass: 234.089
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 59.7Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: 131-133 °C
• Boiling Point: 347.8±27.0 °C at 760 mmHg
• Flash Point: 164.1±23.7 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

3-(Propan-2-yloxy)methyl-1-benzofuran-2-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)